BENGHE Foundational & Exploratory

Check Availability & Pricing

1-Bromo-4-phenoxybenzene CAS number 101-
55-3 properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Bromo-4-phenoxybenzene

Cat. No.: B089831

An In-depth Technical Guide to 1-Bromo-4-phenoxybenzene (CAS: 101-55-3)
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Bromo-4-phenoxybenzene
(CAS No. 101-55-3), a significant intermediate in organic synthesis. It details the compound's
physicochemical properties, safety information, relevant experimental protocols, and
applications, with a focus on its role in pharmaceutical and chemical research.

Core Properties and Identification

1-Bromo-4-phenoxybenzene, also known as 4-bromodiphenyl ether, is an aromatic ether and
an organobromine compound.[1] Its structure features a diphenyl ether core with a bromine
atom substituted at the para position of one phenyl ring.[1][2] This bifunctionality makes it a
versatile building block in synthetic chemistry.

Table 1: Physicochemical Properties of 1-Bromo-4-phenoxybenzene | Property | Value |
Source(s) | | :--- | :--- | :--- | | CAS Number | 101-55-3 |[3][4] | | Molecular Formula | C12HeBrO |
[3][4][5] | | Molecular Weight | 249.103 g/mol |[4][5] | | Melting Point | 18 °C (lit.) |[2][5] | | Boiling
Point | 305 - 310.1 °C (lit.) |[2][5] | | Density | 1.423 g/mL at 25 °C (lit.) |[2] | | Refractive Index
(n2°/D) | 1.607 (lit.) |[2] | | Flash Point | >230 °F (>110 °C) [[2][3] | | Vapor Pressure | 1.94 x 103
mmHg at 25 °C |[2] | | LogP (Octanol/Water) | 5.11 |[5] | | Solubility | Insoluble or slightly soluble
in water.[1][2] Soluble in ether, 1,4-dioxane, benzene, and toluene.[2] | | Henry's Law Constant|
2.27 at 25 °C |[2] | | Appearance | Colorless to AlImost Colorless Liquid |[2] | | SMILES |
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BrC1=CC=C(OC2=CC=CC=C2)C=C1 |[3] | | InChIKey | JIDUYPUMQALQRCN-UHFFFAOY SA-
N |[4][6] |

Safety and Handling

1-Bromo-4-phenoxybenzene is associated with several hazards and requires careful handling
in a laboratory setting. It is harmful if swallowed and causes skin and serious eye irritation.[7] It
may also cause respiratory irritation.[7][8]

Table 2: GHS Hazard and Precautionary Statements
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Category

Hazard

Code

H302

Statement

Harmful if
swallowed.

Source(s)

[7]

H315

Causes skin irritation.

[7](8]

H319

Causes serious eye
irritation.

[7]

H335

May cause respiratory

irritation.

[7](8]

Prevention

P261

Avoid breathing
dust/fume/gas/mist/va

pours/spray.

[7]

P264

Wash face, hands and
any exposed skin
thoroughly after
handling.

[8]

P271

Use only outdoors or
in a well-ventilated

area.

[8]

P280

Wear protective
gloves/protective
clothing/eye
protection/face

protection.

[7](8]

Response

P302+P352

IF ON SKIN: Wash
with plenty of soap

and water.

[7]

P305+P351+P338

IF IN EYES: Rinse
cautiously with water
for several minutes.
Remove contact

lenses, if present and

[8]
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Category Code Statement Source(s)

easy to do. Continue

rinsing.

Call a POISON
P312 CENTER or doctor if [8]

you feel unwell.

Store in a well-

ventilated place. Keep
Storage P403+P233 ) ] [8]

container tightly

closed.

| Disposal | P501 | Dispose of contents/container to an approved waste disposal plant. |[8] |

Personal protective equipment (PPE), including gloves, protective clothing, and eye/face
protection, is mandatory when handling this substance.[7] Work should be conducted in a well-
ventilated area or a fume hood to avoid inhalation of vapors.[8]

Applications in Research and Drug Development

1-Bromo-4-phenoxybenzene is a key intermediate in the synthesis of more complex organic
molecules.[9] Its structure is foundational for creating a variety of disubstituted diphenyl ethers,
which are precursors to monomers used in high-performance polymers.[10]

o Pharmaceutical Synthesis: The compound serves as a building block for developing new
pharmaceutical agents. The bromine atom provides a reactive site for cross-coupling
reactions, such as the Suzuki-Miyaura coupling, to form biaryl compounds.[9] This allows for
the construction of diverse molecular scaffolds necessary for drug discovery.

o Agrochemicals: Similar brominated aromatic compounds are used in the synthesis of
pesticides and herbicides.[11] The structural motif of 1-Bromo-4-phenoxybenzene can be
modified to develop new crop protection agents.

o Materials Science: As a member of the polybrominated diphenyl ether (PBDE) class, it is of
interest in materials science.[12] Derivatives are used in the production of specialty
chemicals and flame retardants.[5][9]
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Crude Product

Work-up

Aqueous wash to remove salts

:

Extraction

Separate product into organic solvent

;

Drying

Remove residual water with Na2SOa

;

Concentration

Remove solvent via rotary evaporation

;

Column Chromatography

Separate product from impurities

Pure 1-Bromo-4-phenoxybenzene

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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and industry.

Contact
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